Lipophilicity Gain Without PSA Penalty Over Methoxy Analog
The target compound exhibits a computed LogP of 3.10, compared to 2.51 for the direct methoxy analog 2-(4-methoxyphenyl)piperidine (CAS 63359-20-6), both calculated by the same vendor's computational pipeline . This represents a ΔLogP of +0.59, which is a meaningful increase in predicted membrane partitioning. Critically, the topological polar surface area (TPSA) remains identical at 21.26 Ų for both compounds , meaning the lipophilicity gain is achieved without enlarging the polar surface area that would counteract passive permeability. In drug discovery, a ΔLogP of +0.5 to +1.0 is considered sufficient to measurably affect ADME properties, particularly blood-brain barrier penetration [1].
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) and Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | LogP = 3.1026; TPSA = 21.26 Ų; H_Acceptors = 2; H_Donors = 1; Rotatable_Bonds = 3 |
| Comparator Or Baseline | 2-(4-Methoxyphenyl)piperidine (CAS 63359-20-6): LogP = 2.5098; TPSA = 21.26 Ų; H_Acceptors = 2; H_Donors = 1; Rotatable_Bonds = 2 |
| Quantified Difference | ΔLogP = +0.59 (23% increase in predicted lipophilicity); ΔTPSA = 0 Ų; ΔRotatable_Bonds = +1 |
| Conditions | Computed physicochemical properties from ChemScence vendor datasheets; both compounds evaluated using the same computational methodology |
Why This Matters
The +0.59 LogP increase, achieved without TPSA expansion, predicts improved passive membrane permeability and potentially enhanced blood-brain barrier penetration relative to the methoxy analog, making the –OCF₂H variant a superior starting point for CNS-targeted probe or lead optimization programs.
- [1] Waring, M. J. Lipophilicity in Drug Discovery. Expert Opin. Drug Discov. 2010, 5 (3), 235–248. DOI: 10.1517/17460441003605098. Discusses the impact of ΔLogP increments of 0.5–1.0 on ADME properties. View Source
